Cas no 6155-33-5 (2,7-Naphthalenedisulfonic acid, 3,6-dichloro-4,5-dihydroxy-)

• Product Name: 2,7-Naphthalenedisulfonic acid, 3,6-dichloro-4,5-dihydroxy-
• CAS No: 6155-33-5
• MF: C₁₀H₆Cl₂O₈S₂
• MW: 389.185839176178
• CID: 475120
• PubChem ID: 3791964
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonic acid, 3,6-dichloro-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid, 3,6-dichloro-4,5-dihydroxy-
• 3,6-dichloro-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 6155-33-5
• SCHEMBL11356717
• DTXSID90396469

• Inchi： 1S/C10H6Cl2O8S2/c11-7-4(21(15,16)17)1-3-2-5(22(18,19)20)8(12)10(14)6(3)9(7)13/h1-2,13-14H,(H,15,16,17)(H,18,19,20)
• InChI Key： MUVMOZAAOKBDPR-UHFFFAOYSA-N
• SMILES： ClC1C(=C2C(=C(C(=CC2=CC=1S(=O)(=O)O)S(=O)(=O)O)Cl)O)O

Computed Properties

• Exact Mass: 387.88818
• Monoisotopic Mass: 387.888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 149.2